1-[1-(2-Methylbenzyl)piperidin-4-yl]-4-phenylpiperazine

• Molecular Formula: C23H31N3
• Molecular Weight: 349.5 g/mol
• IUPAC Name: 1-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-4-phenylpiperazine
• InChI: InChI=1S/C23H31N3/c1-20-7-5-6-8-21(20)19-24-13-11-23(12-14-24)26-17-15-25(16-18-26)22-9-3-2-4-10-22/h2-10,23H,11-19H2,1H3
• InChI Key: SEZIEAVLPMUINK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4

Description

1-[1-(2-Methylbenzyl)piperidin-4-yl]-4-phenylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It is also known as MPPI and has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

MPPI has been extensively studied for its potential applications in scientific research. It has been found to have a high affinity for several receptors in the central nervous system, including serotonin, dopamine, and adrenergic receptors. MPPI has been used as a tool to study the role of these receptors in various physiological and pathological conditions.

Mechanism of Action

The mechanism of action of MPPI involves its interaction with various receptors in the central nervous system. It has been found to act as a partial agonist at the serotonin 5-HT1A receptor and a full agonist at the dopamine D2 receptor. MPPI has also been shown to modulate the activity of adrenergic receptors, which play a key role in the regulation of blood pressure and heart rate.
Biochemical and Physiological Effects:
MPPI has been shown to have several biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which are neurotransmitters that play a key role in the regulation of mood, motivation, and reward. MPPI has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress response.

Advantages and Limitations for Lab Experiments

MPPI has several advantages for lab experiments. It has a high affinity for several receptors in the central nervous system, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. MPPI is also relatively easy to synthesize, which makes it readily available for research purposes.
However, there are also some limitations associated with the use of MPPI in lab experiments. It has been found to have some off-target effects, which can complicate the interpretation of the results. MPPI can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MPPI. One potential area of research is the development of more selective compounds that target specific receptors in the central nervous system. Another area of research is the investigation of the potential therapeutic applications of MPPI in various neurological and psychiatric disorders. Finally, the development of new synthetic methods for MPPI could improve its availability for research purposes.

Synthesis Methods

The synthesis method of MPPI involves the condensation of 1-(2-methylbenzyl)piperidin-4-amine with 4-phenylpiperazine in the presence of a suitable catalyst. This reaction can be carried out in various solvents such as methanol, ethanol, or acetonitrile. The yield of MPPI can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of catalyst used.